Pyridine, 2-(3,4-dichlorophenoxy)-5-(methylsulfonyl)-

• CAS RN: 99902-97-3
• Molecular Formula: C12H9Cl2NO3S
• Molecular Weight: 318.2 g/mol
• IUPAC Name: 2-(3,4-dichlorophenoxy)-5-methylsulfonylpyridine
• InChI: InChI=1S/C12H9Cl2NO3S/c1-19(16,17)9-3-5-12(15-7-9)18-8-2-4-10(13)11(14)6-8/h2-7H,1H3
• InChI Key: OTZXJTPXQYLTDA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CN=C(C=C1)OC2=CC(=C(C=C2)Cl)Cl

Description

Pyridine, 2-(3,4-dichlorophenoxy)-5-(methylsulfonyl)- is a useful research compound. Its molecular formula is C12H9Cl2NO3S and its molecular weight is 318.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3,4-dichlorophenol (13.8 g) dissolved in a 60 ml THF/60 ml DMSO mixture was added 9.5 g of t-BuOK. The temperature rose to about 40° C. and then 19.8 g of 2,5-bis(methylsulfonyl)pyridine was added. The reaction mixture was warmed to 50° C. and the temperature maintained at 50° C. for 1 hour. The reaction mixture was cooled, poured into approximately 3 volumes of water and the solid collected. The solid was dried on a porous plate and then recrystallized from CH2Cl2 /ethanol to give 23.5 g of 2-(3,4-dichlorophenoxy)-5-(methylsulfonyl)pyridine as shiny white plates, m.p. 120°-121° C.